Cas no 1783434-02-5 (2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl]-
• CAS No: 1783434-02-5
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 6072838
• PubChem ID: 84055349
• Update Time: 2025-08-05

2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C10H8F4O/c1-6(15)4-7-2-3-8(5-9(7)11)10(12,13)14/h2-3,5H,4H2,1H3
• InChI Key： NYIBHGSXAXXOQZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1F)C(=O)C

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 209.7±35.0 °C(Predicted)

Additional information on 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl]-

Chemical Profile of 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl] (CAS No. 1783434-02-5)

2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl] (CAS No. 1783434-02-5) is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, featuring a fluoro group at the para position relative to a trifluoromethyl group on the phenyl ring, combined with a ketone moiety, presents an intriguing scaffold for further chemical modifications and biological evaluations.

The presence of both electron-withdrawing and electron-donating substituents in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity in drug candidates, plays a crucial role in the pharmacological potential of this compound. Meanwhile, the fluoro substitution can influence both the electronic distribution and the hydrogen bonding capabilities of the molecule, which are critical factors in drug-receptor interactions.

In recent years, there has been a surge in research focused on fluorinated heterocycles and their applications in medicinal chemistry. The compound 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl] aligns well with this trend, as it serves as a building block for developing novel therapeutic agents. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating fluorinated aromatic moieties into kinase inhibitors, researchers aim to improve selectivity and reduce off-target effects. The combination of a fluoro group and a trifluoromethyl group on the phenyl ring can modulate the binding affinity to the active site of kinases, making this compound an attractive candidate for further exploration.

Recent studies have also highlighted the role of fluorinated compounds in antiviral and antibacterial applications. The electronic properties induced by fluorine substitution can alter the pharmacokinetic profile of drug candidates, leading to improved bioavailability and efficacy. For instance, fluorine atoms can increase lipophilicity while maintaining metabolic stability, which is essential for compounds intended for oral administration.

The synthesis of 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl] involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorination and trifluoromethylation reactions. Advanced catalytic systems have been developed to facilitate these transformations under mild conditions, reducing waste generation and improving sustainability.

The spectroscopic characterization of this compound provides valuable insights into its molecular structure. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 19F NMR, is instrumental in confirming the presence of the desired functional groups. Additionally, mass spectrometry (MS) helps determine the molecular weight and fragmentation patterns, which are critical for structural elucidation.

In terms of biological activity, preliminary studies suggest that derivatives of 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl] exhibit promising properties as modulators of biological pathways relevant to neurological disorders. The unique electronic environment created by fluorine substitution may influence neurotransmitter receptor interactions, making it a potential lead compound for developing novel therapeutics targeting conditions such as Alzheimer's disease or depression.

The agrochemical sector has also shown interest in this compound due to its potential as an intermediate for crop protection agents. Fluorinated compounds often exhibit enhanced resistance to degradation by environmental factors, which can improve the efficacy and duration of action of agrochemicals derived from them.

As research continues to evolve, computational methods such as molecular modeling and quantum mechanics calculations are being increasingly employed to predict the behavior of compounds like 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl] before experimental synthesis. These tools allow researchers to optimize molecular design by evaluating steric hindrance, electronic distributions, and potential interactions with biological targets.

The growing demand for fluorinated compounds underscores their importance in modern chemistry. Innovations in synthetic methodologies have made it possible to access increasingly complex fluorinated structures with greater ease than ever before. This accessibility has spurred interest in exploring new applications for existing fluorinated intermediates like 2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl].

In conclusion,2-Propanone, 1-[2-fluoro-4-(trifluoromethyl)phenyl] (CAS No. 1783434-02-5) represents a fascinating chemical entity with broad utility across multiple domains of research and development. Its unique structural features make it an excellent candidate for further exploration as a pharmacophore or intermediate in synthetic chemistry projects aimed at developing novel bioactive molecules.